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Compound of Interest

Compound Name: Meobal-d3

Cat. No.: B12402277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Meobal-d3, a deuterated form of Methylcobalamin, an active form of Vitamin B12. Adherence

to these procedures is essential to ensure a safe laboratory environment and compliance with

regulatory standards. While Methylcobalamin is generally not classified as a hazardous

substance, some safety data sheets indicate potential for mild irritation. Therefore, a cautious

approach to handling is recommended.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense

against potential exposure.
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Control Type Specification

Engineering Controls

Ventilation

Work in a well-ventilated area. Use of a

chemical fume hood is recommended for

procedures that may generate dust or aerosols.

[1][2]

Personal Protective Equipment

Eye Protection
Safety glasses with side shields or goggles are

required.[2]

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile).

Body Protection
A standard laboratory coat is required. Long-

sleeved clothing is recommended.[2]

Respiratory Protection

For operations with a high potential for dust

generation, a NIOSH-approved dust mask or

respirator should be used.[2]

Handling and Storage Procedures
Correct handling and storage are critical to maintain the integrity of Meobal-d3 and the safety

of laboratory personnel.

Handling:
Avoid Contact: Prevent contact with skin, eyes, and clothing.

Minimize Dust: Avoid generating dust when handling the solid form of the compound.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.

Storage:
Container: Keep the container tightly closed in a dry and well-ventilated place.
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Temperature: Store according to the manufacturer's recommendations, which may include

refrigeration (2-8°C) and protection from light.

Incompatibilities: Store away from strong oxidizing agents.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

Emergency Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. If irritation persists,

seek medical attention.

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.

Remove contaminated clothing and wash before

reuse.

Inhalation

Move the exposed person to fresh air. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. If

symptoms persist, call a poison center or

physician.

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. If a large amount is swallowed, call a

poison control center immediately.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response:
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Evacuate: Evacuate personnel from the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use appropriate absorbent material for liquid spills. For solid spills, carefully sweep

or vacuum the material, avoiding dust generation.

Collect: Place the spilled material and any contaminated absorbent into a sealed, labeled

container for disposal.

Clean: Clean the spill area thoroughly with an appropriate solvent or detergent and water.

Disposal:
Waste Characterization: Dispose of Meobal-d3 and any contaminated materials as chemical

waste in accordance with federal, state, and local regulations.

Containerization: Use properly labeled, sealed containers for waste.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific disposal protocols.

Procedural Workflow for Handling Meobal-d3
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Handling

Experimentation

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Set up in a well-ventilated area (fume hood)

Weigh Meobal-d3 carefully to avoid dust

Dissolve in appropriate solvent

Perform experimental procedures

Decontaminate work surfaces

Segregate and label waste

Dispose of waste via EHS
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Caption: Workflow for the safe handling and disposal of Meobal-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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